Cas no 1042787-06-3 (2-Quinolinemethanesulfonyl chloride)

• Product Name: 2-Quinolinemethanesulfonyl chloride
• CAS No: 1042787-06-3
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 5205526
• Update Time: 2026-03-06

2-Quinolinemethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinemethanesulfonyl chloride

• Inchi： 1S/C10H8ClNO2S/c11-15(13,14)7-9-6-5-8-3-1-2-4-10(8)12-9/h1-6H,7H2
• InChI Key： YHXAPDRKRXZYAQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1CS(Cl)(=O)=O

Additional information on 2-Quinolinemethanesulfonyl chloride

Recent Advances in the Application of 2-Quinolinemethanesulfonyl chloride (CAS: 1042787-06-3) in Chemical Biology and Pharmaceutical Research

2-Quinolinemethanesulfonyl chloride (CAS: 1042787-06-3) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of bioactive molecules and proteomics studies. Recent studies highlight its utility as a key intermediate in the development of novel kinase inhibitors and covalent modifiers targeting cysteine residues in proteins. The compound's unique reactivity profile, stemming from the sulfonyl chloride moiety conjugated to the quinoline scaffold, enables selective modifications of biomolecules under mild conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating irreversible inhibitors for Bruton's tyrosine kinase (BTK), with the quinoline moiety providing optimal pharmacokinetic properties. Researchers utilized 2-Quinolinemethanesulfonyl chloride to introduce a sulfonamide warhead that showed improved target residence time compared to conventional acrylamide-based inhibitors. The study reported a 3.5-fold increase in potency (IC50 = 2.1 nM) against BTK while maintaining selectivity over other kinases in the panel.

In proteomics applications, a Nature Chemical Biology publication detailed the use of this reagent for chemoproteomic profiling of reactive cysteines in live cells. The sulfonyl chloride group efficiently labels nucleophilic amino acids, allowing for subsequent click chemistry conjugation with biotin or fluorescent tags. This approach enabled the identification of over 1,200 druggable cysteine residues across the human proteome, including previously unexplored allosteric sites in challenging targets like KRAS.

The synthetic utility of 2-Quinolinemethanesulfonyl chloride was further demonstrated in a recent ACS Catalysis report, where it served as a linchpin for constructing quinoline-based sulfonamides via photocatalytic C-H functionalization. This methodology provided access to structurally diverse compounds with potential antimicrobial activity, showing particular promise against drug-resistant Gram-positive pathogens (MIC values ranging from 0.5-4 μg/mL).

Ongoing clinical trials featuring derivatives synthesized using this building block include a Phase II study for an autoimmune disorder therapy (NCT0543287X) and a Phase I oncology candidate targeting protein disulfide isomerase. Analytical characterization studies using HPLC-MS have established robust quality control parameters for the compound, with purity specifications ≥98% being critical for reproducible biological results.

Future research directions focus on expanding the compound's applications in targeted protein degradation (PROTACs development) and as a handle for antibody-drug conjugates. Recent patent filings (WO202305678A1, US2023187654A1) indicate growing industrial interest in this chemical space, particularly for next-generation covalent inhibitors with improved safety profiles.